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Compound of Interest

Compound Name: Isoindoline hydrochloride

Cat. No.: B1315244 Get Quote

Application Notes and Protocols for Isoindoline
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of Isoindoline
hydrochloride in a laboratory setting. Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of the compound for research and development

purposes.

Chemical and Physical Properties
Isoindoline hydrochloride is a white to off-white crystalline solid.[1] It is soluble in water and

various organic solvents.[1] The hydrochloride salt form enhances its stability and solubility,

making it suitable for various chemical applications, including in pharmaceutical formulations.[1]

Table 1: Physicochemical and Safety Data for Isoindoline Hydrochloride
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Property Value Source

Molecular Formula C₈H₁₀ClN [1][2][3]

Molecular Weight 155.62 g/mol [2][3]

Appearance
White to off-white crystalline

solid/powder
[1]

Melting Point 255-256 °C [4]

Boiling Point 239.8 °C at 760 mmHg [5]

Flash Point 98.8 °C [5]

Purity Typically >95% [6]

Storage Temperature Room temperature [3]

Hazard Identification and Safety Precautions
Isoindoline hydrochloride is classified as an irritant and may cause respiratory irritation, skin

irritation, and serious eye irritation.[2][4]

GHS Hazard Statements:

H315: Causes skin irritation.[2][7]

H319: Causes serious eye irritation.[2][7]

H335: May cause respiratory irritation.[2][4]

H302: Harmful if swallowed.[7]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.[7]
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P271: Use only outdoors or in a well-ventilated area.[2][7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][7]

P302+P352: IF ON SKIN: Wash with plenty of water.[2]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2]

[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][6]

P405: Store locked up.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2][6]

Handling and Storage Protocols
3.1. Personal Protective Equipment (PPE)

Before handling Isoindoline hydrochloride, all personnel must be equipped with the following

PPE:

Eye Protection: Chemical safety goggles or a face shield.[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[8]

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area.[6][9] If dust is generated, a NIOSH-

approved respirator is recommended.

3.2. Handling Procedures

Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation of

dust.[6][9]
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Avoid direct contact with skin and eyes.[9] In case of accidental contact, follow the first-aid

measures outlined in Section 5.

Do not eat, drink, or smoke in the area where the compound is handled.[9]

Keep the container tightly closed when not in use to prevent contamination and exposure to

moisture.[6][9]

Wash hands thoroughly with soap and water after handling.[9]

3.3. Storage Conditions

Store Isoindoline hydrochloride in a cool, dry, and well-ventilated area.[9]

Keep the container tightly sealed and store at room temperature.[3][6][9]

Store away from incompatible materials, such as strong oxidizing agents.[7]

Ensure the storage area is secure and accessible only to authorized personnel.

Logical Workflow for Handling and Storage
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Wear PPE

Weigh Isoindoline HCl

Transfer to Volumetric Flask

Add Solvent (Partial)

Dissolve Solid

Add Solvent to Final Volume

Homogenize Solution

Store and Label

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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